Cas no 122636-37-7 ( )
structure
Product Name:
CAS No:122636-37-7
MF:C18H38O5
MW:334.491326808929
CID:896164
PubChem ID:87148149
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 2,3-dihydroxypropyl pentadecanoate
- GLYCERYL PENTADECANOATE
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- Inchi: 1S/C15H30O2.C3H8O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15(16)17;4-1-3(6)2-5/h2-14H2,1H3,(H,16,17);3-6H,1-2H2
- InChI Key: HMNQKNBOXPSFDQ-UHFFFAOYSA-N
- SMILES: OC(CCCCCCCCCCCCCC)=O.OC(CO)CO
Computed Properties
- Exact Mass: 316.26148
- Monoisotopic Mass: 334.27192431g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 15
- Complexity: 192
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 98Ų
Experimental Properties
- PSA: 66.76
Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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